Cas no 850568-37-5 (3-Ethoxycarbonyl-5-nitrophenylboronic acid)

• Product Name: 3-Ethoxycarbonyl-5-nitrophenylboronic acid
• CAS No: 850568-37-5
• MF: C₉H₁₀BNO₆
• MW: 238.989802837372
• MDL: MFCD03788422
• CID: 720694
• PubChem ID: 2773402
• Update Time: 2024-12-09

3-Ethoxycarbonyl-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Ethoxycarbonyl-5-nitrophenyl)boronic acid
• 3-(Ethoxycarbonyl)-5-nitrobenzeneboronic acid
• 3-Ethoxycarbonyl-5-nitrophenylboronic acid
• 1-Ethyl 3-borono-5-nitrobenzoate (ACI)
• [3-(Ethoxycarbonyl)-5-nitrophenyl]boronic acid
• MFCD03788422
• DB-010579
• STR08853
• W16747
• J-512413
• (3-Ethoxycarbonyl-5-nitrophenyl)boronicacid
• DTXSID40378437
• 3-(ethoxycarbonyl)-5-nitrophenylboronic acid
• AKOS015838799
• SCHEMBL6651446
• (3-(ethoxycarbonyl)-5-nitrophenyl)boronic acid
• CS-W012832
• 850568-37-5
• AB15995

• MDL： MFCD03788422
• Inchi： 1S/C9H10BNO6/c1-2-17-9(12)6-3-7(10(13)14)5-8(4-6)11(15)16/h3-5,13-14H,2H2,1H3
• InChI Key： JTIBFRZYCUDXOK-UHFFFAOYSA-N
• SMILES： O=C(C1C=C([N+](=O)[O-])C=C(B(O)O)C=1)OCC

Computed Properties

• Exact Mass: 239.06000
• Monoisotopic Mass: 239.0601172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Melting Point: 158-163°C
• PSA: 112.58000
• LogP: -0.02550

3-Ethoxycarbonyl-5-nitrophenylboronic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives